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Compound of Interest

Compound Name: L-161240

Cat. No.: B15560923 Get Quote

Application Notes and Protocols for L-161,240
For Researchers, Scientists, and Drug Development Professionals

Abstract
L-161,240 is a potent and selective inhibitor of the enzyme UDP-3-O-(R-3-hydroxymyristoyl)-N-

acetylglucosamine deacetylase (LpxC), a key enzyme in the lipid A biosynthetic pathway of

Gram-negative bacteria.[1][2][3][4] Lipid A is an essential component of the lipopolysaccharide

(LPS) that forms the outer leaflet of the outer membrane of most Gram-negative bacteria.[5] By

inhibiting LpxC, L-161,240 blocks the biosynthesis of lipid A, leading to bacterial cell death. This

document provides detailed information on the solubility of L-161,240, protocols for its

preparation for in vitro experiments, and an overview of its mechanism of action.

Physicochemical and Biological Properties
L-161,240 is an antimicrobial agent that targets the biosynthesis of lipid A. Its inhibitory activity

is specific to the LpxC enzyme.
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Property Value Reference

Molecular Formula C₁₅H₂₀N₂O₅

Molecular Weight 308.33 g/mol

Mechanism of Action

Inhibitor of UDP-3-O-(R-3-

hydroxymyristoyl)-N-

acetylglucosamine

deacetylase (LpxC)

Biological Activity
Antibacterial activity against

Escherichia coli

IC₅₀ (E. coli LpxC) 30 nM

Kᵢ (E. coli LpxC) 50 nM

MIC (E. coli) 1-3 µg/mL

Solubility
The solubility of L-161,240 is a critical factor for its use in experimental settings. Based on

available data, L-161,240 exhibits good solubility in dimethyl sulfoxide (DMSO). Information on

its solubility in other common laboratory solvents is limited, suggesting poor solubility in

aqueous solutions.

Solvent Solubility Notes

DMSO ≥ 10 mg/mL
Stock solutions are typically

prepared in DMSO.

Ethanol Limited/Unknown
Not a recommended primary

solvent.

Water Limited/Unknown
Considered to have poor

aqueous solubility.

PBS Limited/Unknown
Dilution from a DMSO stock is

required.
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Experimental Protocols
Preparation of L-161,240 Stock Solution
Materials:

L-161,240 powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Procedure:

Weighing the Compound: Accurately weigh the desired amount of L-161,240 powder in a

sterile microcentrifuge tube. All handling should be performed in a chemical fume hood.

Solvent Addition: Add the calculated volume of sterile DMSO to achieve the desired stock

solution concentration (e.g., 10 mg/mL).

Dissolution: Vortex the solution until the L-161,240 is completely dissolved. Gentle warming

(to no more than 37°C) may be applied if necessary to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability. A product stored in

solvent at -80°C should be stable for at least one year.

Preparation of Working Solutions for In Vitro Assays
Materials:

L-161,240 DMSO stock solution

Sterile culture medium or assay buffer

Sterile dilution tubes
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Procedure:

Thawing: Thaw a single aliquot of the L-161,240 DMSO stock solution at room temperature.

Serial Dilution (in DMSO): If a range of concentrations is required, perform serial dilutions of

the DMSO stock solution in sterile DMSO. This is recommended to avoid precipitation of the

compound when transferring to an aqueous medium.

Final Dilution (in Aqueous Medium): Prepare the final working solutions by diluting the DMSO

stock or the serially diluted DMSO solutions into the appropriate sterile culture medium or

assay buffer.

Important: The final concentration of DMSO in the assay should be kept low, typically

below 0.5%, to minimize solvent-induced toxicity to cells. A vehicle control (medium with

the same final concentration of DMSO) should always be included in the experiment.

Mixing: Mix the working solution thoroughly by gentle vortexing or inversion.

Immediate Use: Use the freshly prepared working solutions immediately for your

experiments.

Mechanism of Action: Inhibition of Lipid A
Biosynthesis
L-161,240 targets the LpxC enzyme, which catalyzes the second and committed step in the

biosynthesis of lipid A in Gram-negative bacteria. The inhibition of LpxC blocks the production

of lipid A, which is crucial for the integrity of the bacterial outer membrane, ultimately leading to

cell death.
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Caption: Inhibition of LpxC by L-161,240 in the Lipid A Biosynthesis Pathway.
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Experimental Workflow: Preparation and Application
of L-161,240
The following diagram outlines the general workflow for preparing and using L-161,240 in a

typical in vitro experiment.
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Caption: Workflow for L-161,240 Preparation and Use in In Vitro Assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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